Cas no 348163-50-8 (N-(4-Acetylphenyl)-4-(2,4-dichlorophenoxy)-butanamide)

• Product Name: N-(4-Acetylphenyl)-4-(2,4-dichlorophenoxy)-butanamide
• CAS No: 348163-50-8
• MF: C₁₈H₁₇Cl₂NO₃
• MW: 366.238483190537
• CID: 3111581
• PubChem ID: 3438517
• Update Time: 2025-06-12

N-(4-Acetylphenyl)-4-(2,4-dichlorophenoxy)-butanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Acetylphenyl)-4-(2,4-dichlorophenoxy)-butanamide
• AKOS001601251
• SR-01000413558-1
• H22471
• N-(4-acetylphenyl)-4-(2,4-dichlorophenoxy)butanamide
• ALBB-002964
• AO-548/40194930
• MFCD00705625
• n-(4-acetyl-phenyl)-4-(2,4-dichloro-phenoxy)-butyramide
• CS-0318030
• BBL037003
• STK501081
• SR-01000413558
• 348163-50-8
• VS-13827

• Inchi： 1S/C18H17Cl2NO3/c1-12(22)13-4-7-15(8-5-13)21-18(23)3-2-10-24-17-9-6-14(19)11-16(17)20/h4-9,11H,2-3,10H2,1H3,(H,21,23)
• InChI Key： QONAMHQEEVYIEJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCCC(NC1C=CC(C(C)=O)=CC=1)=O)Cl

Computed Properties

• Exact Mass: 365.0585488Da
• Monoisotopic Mass: 365.0585488Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-Acetylphenyl)-4-(2,4-dichlorophenoxy)-butanamide

Introduction to N-(4-Acetylphenyl)-4-(2,4-dichlorophenoxy)-butanamide (CAS No. 348163-50-8)

N-(4-Acetylphenyl)-4-(2,4-dichlorophenoxy)-butanamide (CAS No. 348163-50-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, exhibits potential applications in various biochemical and medicinal contexts. The presence of both acetyl and dichlorophenoxy functional groups makes it a versatile intermediate for synthesizing more complex molecules with therapeutic properties.

The chemical structure of N-(4-Acetylphenyl)-4-(2,4-dichlorophenoxy)-butanamide consists of a butanamide backbone linked to a phenyl ring substituted with an acetyl group at the fourth position and a phenoxy group at the fourth position, which is further substituted with two chlorine atoms at the second and fourth positions. This arrangement imparts specific electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. N-(4-Acetylphenyl)-4-(2,4-dichlorophenoxy)-butanamide has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and metabolic disorders. The dichlorophenoxy moiety, in particular, is known for its ability to enhance binding affinity to certain biological targets, making it a valuable component in drug design.

Recent studies have demonstrated that derivatives of phenoxyacetic acids, such as N-(4-Acetylphenyl)-4-(2,4-dichlorophenoxy)-butanamide, can exhibit significant anti-inflammatory and analgesic effects. These findings are supported by experimental data showing that the compound can interact with cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins involved in inflammation. The acetyl group on the phenyl ring may also contribute to the compound's stability and bioavailability upon administration.

The synthesis of N-(4-Acetylphenyl)-4-(2,4-dichlorophenoxy)-butanamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required in its preparation.

In the context of drug discovery, N-(4-Acetylphenyl)-4-(2,4-dichlorophenoxy)-butanamide serves as a valuable scaffold for generating novel analogs with enhanced pharmacological properties. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the compound's activity profile to target specific diseases more effectively. This flexibility makes it an attractive candidate for further exploration in medicinal chemistry.

The pharmacokinetic behavior of N-(4-Acetylphenyl)-4-(2,4-dichlorophenoxy)-butanamide is another critical aspect that has been studied extensively. Preliminary data suggest that the compound exhibits good oral bioavailability and moderate metabolic stability, which are essential characteristics for a potential therapeutic agent. Further investigations into its absorption, distribution, metabolism, and excretion (ADME) profiles will provide deeper insights into its suitability for clinical applications.

The safety profile of N-(4-Acetylphenyl)-4-(2,4-dichlorophenoxy)-butanamide is also a key consideration in its development as a drug candidate. Acetylated compounds are known to have varying degrees of toxicity depending on their structural configuration. Therefore, comprehensive toxicological studies are necessary to assess potential side effects and determine safe dosage ranges. These studies will involve both in vitro assays using cell cultures and in vivo experiments using animal models.

In conclusion, N-(4-Acetylphenyl)-4-(2,4-dichlorophenoxy)-butanamide (CAS No. 348163-50-8)